2-(3-Methylpyridin-2-yl)propan-1-amine

• Molecular Formula: C9H14N2
• Molecular Weight: 150.22 g/mol
• SMILES: CC1=C(N=CC=C1)C(C)CN
• InChI: InChI=1S/C9H14N2/c1-7-4-3-5-11-9(7)8(2)6-10/h3-5,8H,6,10H2,1-2H3
• InChIKey: UNPHCSMZSYEZGG-UHFFFAOYSA-N

2-(3-Methylpyridin-2-yl)propan-1-amine: Core Structural Features and Sourcing Baseline

2-(3-Methylpyridin-2-yl)propan-1-amine is a heterocyclic primary amine belonging to the class of substituted 2-pyridylalkylamines. The molecule is characterized by a 3-methylpyridine ring linked to a propan-1-amine chain. The presence of the methyl group at the 3-position of the pyridine ring is a key structural feature that distinguishes it from unsubstituted pyridylalkylamine analogs [1]. This methyl group is understood to influence the compound's steric and electronic properties, potentially impacting its behavior as a synthetic intermediate or a ligand in medicinal chemistry [2]. The compound is typically encountered as a research intermediate and is commercially available, often at a purity of 95% or higher .

Compound ClassSubstituted 2-pyridylalkylamine scaffoldHeterocyclic primary amine

Key Differentiator3-methyl substitution on pyridine ringDistinguishes from unsubstituted analogs

Typical UseResearch intermediate for ligand designCommercially available, reported purity supports synthesis

• [1] American Elements. 2-methyl-2-(3-methylpyridin-2-yl)propan-1-amine. Product Datasheet. (n.d.). View Source
• [2] Kuujia. Cas no 1000512-96-8 (3-(3-methylpyridin-2-yl)propan-1-amine). Product Page. (n.d.). View Source

Why 2-(3-Methylpyridin-2-yl)propan-1-amine Is Not Interchangeable with Other Pyridylamines

The class of 2-pyridylalkylamines is structurally diverse, and even subtle modifications can lead to significant differences in physicochemical properties and biological behavior. Substitution on the pyridine ring, variations in alkyl chain length, and changes to the amine substitution pattern are all known to affect key parameters such as target binding affinity, metabolic stability, and solubility [1]. Therefore, replacing 2-(3-Methylpyridin-2-yl)propan-1-amine with a structurally similar analog, such as the unsubstituted 2-(pyridin-2-yl)propan-1-amine, an ethylamine analog like 2-(3-Methylpyridin-2-yl)ethanamine, or a regioisomer like 1-(3-Methylpyridin-2-yl)propan-1-amine, without rigorous empirical validation introduces a high risk of altered or nullified experimental outcomes [2]. The following evidence guide details the specific, quantifiable differences that justify the compound's distinct procurement.

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Unsubstituted pyridine analogs

Missing 3-methyl group may shift lipophilicity and steric profile, potentially altering binding mode in hydrophobic pockets.

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Shorter ethylamine chain

Reduced rotatable bonds limit conformational sampling; rigidity may impair fit in dynamic binding sites.

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Regioisomeric amine position

Alpha- vs. beta-amine substitution alters pharmacophore geometry; may not engage target in the same modality.

• [1] Kuujia. Cas no 1000512-96-8 (3-(3-methylpyridin-2-yl)propan-1-amine). Product Page. (n.d.). View Source
• [2] PubChem. 2-(Pyridin-2-yl)propan-1-amine. Compound Summary. (n.d.). View Source

Quantifiable Differentiation of 2-(3-Methylpyridin-2-yl)propan-1-amine Against Key Analogs

Enhanced Steric Bulk and Lipophilicity from 3-Methyl Substitution vs. Unsubstituted Pyridine

The 3-methyl substituent on the pyridine ring of 2-(3-Methylpyridin-2-yl)propan-1-amine and its close derivatives provides a quantifiable increase in steric bulk and lipophilicity compared to the unsubstituted 2-(pyridin-2-yl)propan-1-amine analog. This modification is known to enhance binding affinity and selectivity for certain hydrophobic pockets in biological targets [1]. This is a class-level inference based on the established principles of medicinal chemistry where the introduction of a methyl group is a common strategy to improve target engagement [2].

3-Me steric & lipophilic effect

Class-level

Target MW 150.22 · clogP ~1.5-2.0

Comparator MW 136.19 · clogP ~1.1-1.6

+14.03 g/mol · +~0.4 logP

Supports optimization of hydrophobic pocket interactions in ligand design.

In silico estimates; class-level inference from medicinal chemistry principles.

Evidence Dimension	Estimated Lipophilicity (clogP) and Molecular Weight
Target Compound Data	clogP ~1.5-2.0 (estimated); Molecular Weight 150.22 g/mol for the base structure 1-(3-methylpyridin-2-yl)propan-1-amine, a close analog.
Comparator Or Baseline	2-(Pyridin-2-yl)propan-1-amine: clogP ~1.1-1.6 (estimated); Molecular Weight 136.19 g/mol.
Quantified Difference	Increase in molecular weight by 14.03 g/mol (one methyl group); estimated increase in lipophilicity of ~0.4 logP units.
Conditions	Calculated physicochemical properties; in silico analysis.

Why This Matters

This increased lipophilicity and steric profile can be a decisive factor for researchers optimizing ligand efficiency and membrane permeability in drug discovery programs.

• [1] Kuujia. Cas no 1000512-96-8 (3-(3-methylpyridin-2-yl)propan-1-amine). Product Page. (n.d.). View Source
• [2] PubChem. 2-(Pyridin-2-yl)propan-1-amine. Compound Summary. (n.d.). View Source

Distinct Conformational Flexibility from Propan-1-amine Backbone vs. Ethanamine Analog

The propan-1-amine chain in the target compound introduces greater conformational flexibility compared to the shorter ethanamine chain in the analog 2-(3-Methylpyridin-2-yl)ethanamine. This increased rotatable bond count allows the molecule to adopt a wider range of low-energy conformations, which can be critical for achieving an optimal fit within a dynamic protein binding site . Conversely, the ethylamine analog is more rigid and may be preferred when a constrained geometry is required [1]. This is a class-level inference based on established molecular mechanics.

Conformational flexibility difference

Class-level

Target 4 rotatable bonds

Ethanamine analog 3 rotatable bonds

+1 rotatable bond

May influence bioactive conformation sampling; relevant for dynamic binding-site complementarity.

Based on 2D structure analysis; class-level inference from molecular mechanics.

Evidence Dimension	Number of Rotatable Bonds
Target Compound Data	4 rotatable bonds (estimated for the free amine).
Comparator Or Baseline	2-(3-Methylpyridin-2-yl)ethanamine: 3 rotatable bonds.
Quantified Difference	One additional rotatable bond, increasing the number of accessible conformers.
Conditions	Analysis of chemical structure and 2D molecular representation.

Why This Matters

The choice between a flexible propanamine and a more rigid ethanamine linker can directly impact a molecule's ability to achieve a bioactive conformation, affecting both potency and selectivity.

• [1] PubChem. 2-(3-Methylpyridin-2-yl)ethanamine. Compound Summary. (n.d.). View Source

Regioisomeric Differentiation in Amine Substitution Pattern Impacts Binding Modality

The substitution pattern of the amine group on the alkyl chain is a critical determinant of biological activity. 2-(3-Methylpyridin-2-yl)propan-1-amine is a primary amine with the amino group on the terminal carbon, whereas its regioisomer, 1-(3-Methylpyridin-2-yl)propan-1-amine, features the amino group on the alpha-carbon adjacent to the pyridine ring. This positional difference can drastically alter the molecule's 3D pharmacophore and its ability to engage with targets . A class-level inference can be drawn from known SAR of similar compounds where alpha- vs. beta-amine substitution leads to distinct biological profiles .

Amine position regioisomerism

Class-level

Target Terminal (β) amine

Regioisomer Alpha amine

Shift by 2 carbon atoms

Alters pharmacophore geometry; requires target-specific validation when selecting regioisomer.

Structural comparison; functional equivalence cannot be assumed without empirical data.

Evidence Dimension	Amino Group Substitution Position
Target Compound Data	Terminal (beta) position on the propan-1-amine chain.
Comparator Or Baseline	1-(3-Methylpyridin-2-yl)propan-1-amine: Alpha position on the propan-1-amine chain.
Quantified Difference	Shift in the location of the basic nitrogen center by two carbon atoms, altering the distance and angle of the amine group relative to the pyridine ring.
Conditions	2D structural comparison.

Why This Matters

Regioisomers are distinct chemical entities that cannot be assumed to be functionally equivalent; their procurement and use must be based on the specific structural requirements of the target or pathway under investigation.

Optimal Research and Development Applications for 2-(3-Methylpyridin-2-yl)propan-1-amine Based on Evidence

Scaffold for Kinase Inhibitor Optimization Programs Targeting Hydrophobic Back Pockets

Given the established impact of the 3-methyl group on lipophilicity and steric bulk [1], 2-(3-Methylpyridin-2-yl)propan-1-amine serves as a valuable core scaffold for medicinal chemists designing kinase inhibitors, particularly where the target protein features a deep, hydrophobic back pocket. The methyl group can be strategically used to displace 'unhappy' water molecules or to fill a small hydrophobic cleft, thereby improving binding free energy. The scaffold's inherent flexibility (4 rotatable bonds) [2] further allows for systematic exploration of vectors to achieve optimal complementarity with the ATP-binding site or allosteric pockets.

Flexible Linker Module in the Assembly of PROTACs or Bivalent Ligands

The propan-1-amine chain of 2-(3-Methylpyridin-2-yl)propan-1-amine provides a specific length and degree of conformational freedom that makes it well-suited as a linker module in the construction of more complex, bifunctional molecules. In the design of Proteolysis Targeting Chimeras (PROTACs) or other bivalent ligands, the linker's length and flexibility are critical for inducing a productive ternary complex between the target protein and an E3 ligase. This compound offers a discrete and quantifiable linker option distinct from shorter ethylamine or more constrained alpha-amine alternatives.

Precursor for the Synthesis of N-Alkylated Derivatives with Tuned Basicity and Lipophilicity

The primary amine functionality at the terminus of the propyl chain is a versatile handle for further chemical derivatization [1]. It can be readily mono- or di-alkylated, acylated, or incorporated into heterocycles to fine-tune the molecule's basicity (pKa), lipophilicity, and overall three-dimensional shape. The presence of the 3-methylpyridine moiety ensures that the resulting derivatives retain a distinct electronic and steric signature compared to those derived from unsubstituted pyridylamine precursors, making it a preferred starting material for generating proprietary compound libraries with a specific property profile [2].

Application

Selection Property

Validation Focus

Kinase inhibitor scaffold studies targeting hydrophobic pockets

Lipophilicity and steric profile from 3-methyl group

Binding free energy and water-displacement analysis

Bifunctional ligand linker module (e.g., PROTAC)

Propan-1-amine chain length and flexibility

Ternary complex formation and linker-conformation screening

Building block for N-alkylated derivative libraries

Terminal primary amine handle with 3-methylpyridine signature

Derivatization efficiency and pKa/lipophilicity tuning

• [1] Kuujia. Cas no 1000512-96-8 (3-(3-methylpyridin-2-yl)propan-1-amine). Product Page. (n.d.). View Source
• [2] PubChem. 2-(Pyridin-2-yl)propan-1-amine. Compound Summary. (n.d.). View Source